4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one

• IUPAC Name: 4-(3,4-dimethylphenyl)-1,5-dihydro-1,2,4-triazin-6-one
• InChI: InChI=1S/C11H13N3O/c1-8-3-4-10(5-9(8)2)14-6-11(15)13-12-7-14/h3-5,7H,6H2,1-2H3,(H,13,15)
• InChI Key: QQBICKFDICGEEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(=O)NN=C2)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

The compound "4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one" is a member of the 1,2,4-triazine family, characterized by its unique structural framework that incorporates a triazine ring substituted with a 3,4-dimethylphenyl group and a dihydro-1,2,4-triazin-6(1H)-one moiety. This structural arrangement contributes to its distinct chemical and physical properties, making it a subject of interest in various chemical studies.

Synthesis Analysis

The synthesis of 1,2,4-triazine derivatives, including compounds similar to "4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one," often involves cyclocondensation and cycloaddition pathways starting from amino acid imidates and hydrazines. A base-catalyzed methylation process is typically employed for introducing methyl groups at specific positions on the triazine ring (Collins, Hughes, & Johnson, 1999).

Molecular Structure Analysis

The molecular structure of triazine derivatives is characterized by extensive intermolecular hydrogen bonding, which significantly influences their crystalline arrangement and stability. For instance, compounds within this family have been observed to crystallize in various space groups, displaying intricate hydrogen bonding networks and pi-pi stacking interactions that stabilize their molecular structures (Hwang et al., 2006).

Chemical Reactions and Properties

1,2,4-Triazine compounds undergo a variety of chemical reactions, including oxidation, ring contraction, and nucleophilic substitution, which can alter their chemical structure and properties. For example, oxidation processes can convert dihydrotriazinones to their corresponding dehydro derivatives, while base-catalyzed ring contraction can transform triazepines into triazines with different substitution patterns (Collins, Hughes, & Johnson, 1999).